Cas no 2228466-53-1 (1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one)
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(2,5-Dichloropyridin-4-yl)-2,2,2-trifluoroethanone
- 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
- EN300-1959568
- 2228466-53-1
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- Inchi: 1S/C7H2Cl2F3NO/c8-4-2-13-5(9)1-3(4)6(14)7(10,11)12/h1-2H
- InChI Key: NEZWNNDADXQTPX-UHFFFAOYSA-N
- SMILES: C(C1=CC(Cl)=NC=C1Cl)(=O)C(F)(F)F
Computed Properties
- Exact Mass: 242.9465536g/mol
- Monoisotopic Mass: 242.9465536g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30Ų
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1959568-0.05g |
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
2228466-53-1 | 0.05g |
$900.0 | 2023-09-17 | ||
| Enamine | EN300-1959568-0.1g |
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
2228466-53-1 | 0.1g |
$943.0 | 2023-09-17 | ||
| Enamine | EN300-1959568-0.25g |
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
2228466-53-1 | 0.25g |
$985.0 | 2023-09-17 | ||
| Enamine | EN300-1959568-0.5g |
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
2228466-53-1 | 0.5g |
$1027.0 | 2023-09-17 | ||
| Enamine | EN300-1959568-1.0g |
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
2228466-53-1 | 1g |
$1070.0 | 2023-05-26 | ||
| Enamine | EN300-1959568-2.5g |
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
2228466-53-1 | 2.5g |
$2100.0 | 2023-09-17 | ||
| Enamine | EN300-1959568-5.0g |
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
2228466-53-1 | 5g |
$3105.0 | 2023-05-26 | ||
| Enamine | EN300-1959568-10.0g |
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
2228466-53-1 | 10g |
$4606.0 | 2023-05-26 | ||
| Enamine | EN300-1959568-1g |
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
2228466-53-1 | 1g |
$1070.0 | 2023-09-17 | ||
| Enamine | EN300-1959568-5g |
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
2228466-53-1 | 5g |
$3105.0 | 2023-09-17 |
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
Comprehensive Overview of 1-(2,5-Dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228466-53-1)
The compound 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228466-53-1) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoroethyl ketone moiety attached to a dichloropyridine ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel small-molecule inhibitors and crop protection agents.
In recent years, the demand for halogenated pyridine derivatives like 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one has surged, driven by advancements in medicinal chemistry and precision agriculture. The compound’s electron-withdrawing groups (chlorine and fluorine atoms) enhance its reactivity, enabling selective modifications for targeted applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize molecular scaffolds to improve efficacy and reduce off-target effects.
One of the most searched questions in scientific forums is: "What are the synthetic routes for 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one?" The compound is typically synthesized via Friedel-Crafts acylation of 2,5-dichloropyridine with trifluoroacetic anhydride, followed by purification through recrystallization or column chromatography. Its high purity grade (>98%) is critical for ensuring reproducibility in downstream applications, a key concern for contract research organizations (CROs) and API manufacturers.
The thermodynamic stability and solubility profile of CAS No. 2228466-53-1 make it suitable for diverse reaction conditions, including cross-coupling reactions and nucleophilic substitutions. These properties are particularly relevant in the context of green chemistry, where minimizing hazardous solvents and improving atom economy are prioritized. A frequently debated topic is whether this compound could replace less sustainable intermediates in heterocyclic synthesis, given its balanced reactivity and environmental footprint.
From an analytical perspective, 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one is characterized using NMR spectroscopy (notably 19F-NMR for fluorine detection) and high-resolution mass spectrometry (HRMS). These techniques address another common query: "How to confirm the identity of CAS 2228466-53-1?" Rigorous quality control is essential, as impurities can affect performance in high-throughput screening or catalyst design.
Emerging applications of this compound include its use in metal-organic frameworks (MOFs) and photoactive materials, reflecting broader interest in functionalized pyridines for energy storage and optoelectronics. Its lipophilicity and hydrogen-bonding capacity also make it a candidate for drug delivery systems, a hot topic in nanomedicine research.
In summary, 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one exemplifies the intersection of innovative chemical design and practical utility. As industries prioritize sustainable synthesis and molecular diversification, this compound is poised to remain a focal point in both academic and industrial R&D.
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